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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2-
Chloropropene (Isopropenyl chloride, CAS No. 557-98-2) in a research laboratory

environment. Adherence to these protocols is critical to ensure personnel safety and

environmental protection.

Physical and Chemical Properties
2-Chloropropene is a clear, colorless, and volatile liquid.[1] It is less dense than water and

insoluble in water, but soluble in organic solvents such as ether, acetone, benzene, and

chloroform.[2] Its vapors are heavier than air, which may cause them to accumulate in low-lying

areas.[2]
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Property Value

Molecular Formula C3H5Cl[1][3][4]

Molecular Weight 76.52 g/mol [2][1]

Boiling Point 22.6 °C (72.7 °F) at 760 mmHg[2]

Melting Point -137.4 °C (-215.3 °F)[2]

Flash Point < -4 °F (< -20 °C)[1]

Density 0.9017 g/cm³ at 20 °C (68 °F)[2]

Vapor Density 2.63 (Air = 1)[2]

Vapor Pressure 828 mmHg at 25 °C (77 °F)[1]

Water Solubility Insoluble[2][1]

Hazard Identification and Safety Precautions
2-Chloropropene is a highly flammable liquid and vapor and is toxic if swallowed or in contact

with skin.[2] It can cause skin irritation and may cause dizziness or suffocation.[2][1]

GHS Hazard Statements:

H224: Extremely flammable liquid and vapor.[2]

H301: Toxic if swallowed.[2]

H311: Toxic in contact with skin.[2]

H315: Causes skin irritation.[2]

Incompatibilities: 2-Chloropropene is incompatible with strong oxidizing agents, strong bases,

and strong acids.[5] It can also react violently with aluminum and is incompatible with many

amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1]
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3.1 Personal Protective Equipment (PPE)

When handling 2-Chloropropene, the following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles or a full-face shield.[6][7][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).[6][7][9]

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

required.[8] For larger quantities or in case of a splash risk, a chemically impervious suit and

boots should be considered.[8]

Respiratory Protection: All work with 2-Chloropropene must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[6] If there is a potential for exposure

above the occupational exposure limits, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.[6]

3.2 Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from sources

of ignition.[5][6][10]

The recommended storage temperature is between 2-8°C (36-46°F).[1]

Use only non-sparking tools and equipment when handling and opening containers.[5]

Ground and bond containers during transfer to prevent static discharge.[5][10]

Do not store in aluminum containers.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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